Cas no 61200-49-5 (Thiophene, 2,3,5-tris(2,4-dinitrophenyl)-)

• Product Name: Thiophene, 2,3,5-tris(2,4-dinitrophenyl)-
• CAS No: 61200-49-5
• MF: C₂₂H₁₀N₆O₁₂S
• MW: 582.412803173065
• CID: 488724
• PubChem ID: 12294326
• Update Time: 2025-04-19

Thiophene, 2,3,5-tris(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,3,5-tris(2,4-dinitrophenyl)-
• 2,3,5-tris(2,4-dinitrophenyl)thiophene
• DTXSID20485279
• 61200-49-5

• Inchi： 1S/C22H10N6O12S/c29-23(30)11-1-4-14(18(7-11)26(35)36)17-10-21(15-5-2-12(24(31)32)8-19(15)27(37)38)41-22(17)16-6-3-13(25(33)34)9-20(16)28(39)40/h1-10H
• InChI Key： FRXFZABZIHHIJU-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])=CC(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])=C1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 582.0078
• Monoisotopic Mass: 582.00774095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 303Ų

Experimental Properties

• PSA: 258.84